REACTION_CXSMILES
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[OH:1][C:2]1[CH:3]=[C:4]([CH:9]=[C:10]([O:12][CH3:13])[CH:11]=1)[C:5]([O:7][CH3:8])=[O:6].[CH2:14](Br)[C:15]1[CH:20]=[CH:19][CH:18]=[CH:17][CH:16]=1.C(=O)([O-])[O-].[K+].[K+].O>CN(C=O)C>[CH2:14]([O:1][C:2]1[CH:3]=[C:4]([CH:9]=[C:10]([O:12][CH3:13])[CH:11]=1)[C:5]([O:7][CH3:8])=[O:6])[C:15]1[CH:20]=[CH:19][CH:18]=[CH:17][CH:16]=1 |f:2.3.4|
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Name
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Quantity
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6 g
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Type
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reactant
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Smiles
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OC=1C=C(C(=O)OC)C=C(C1)OC
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Name
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Quantity
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6.2 g
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Type
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reactant
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Smiles
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C(C1=CC=CC=C1)Br
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Name
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Quantity
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5.5 g
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Type
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reactant
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Smiles
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C([O-])([O-])=O.[K+].[K+]
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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CN(C)C=O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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O
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Control Type
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AMBIENT
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Type
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CUSTOM
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Details
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the mixture was stirred at room temperature for 15 hr
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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EXTRACTION
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Details
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the mixture was extracted with ethyl acetate
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Type
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WASH
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Details
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The extract was washed with saturated brine
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous sodium sulfate
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Type
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CUSTOM
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Details
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The solvent was evaporated under reduced pressure
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Type
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CUSTOM
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Details
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the residue was purified by silica gel column chromatography (ethyl acetate/hexane)
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Reaction Time |
15 h |
Name
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Type
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product
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Smiles
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C(C1=CC=CC=C1)OC=1C=C(C(=O)OC)C=C(C1)OC
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Type | Value | Analysis |
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AMOUNT: MASS | 8.9 g | |
YIELD: CALCULATEDPERCENTYIELD | 99.2% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |